N-((1-isopropylpiperidin-4-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[(1-propan-2-ylpiperidin-4-yl)methyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C17H24N2O3/c1-12(2)19-7-5-13(6-8-19)10-18-17(20)14-3-4-15-16(9-14)22-11-21-15/h3-4,9,12-13H,5-8,10-11H2,1-2H3,(H,18,20)
• InChI Key: DBOUYKVZAOOEBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)CNC(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H24N2O3
• Molecular Weight: 304.4 g/mol

Description

The compound “N-((1-isopropylpiperidin-4-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide” is a small molecule. It belongs to the class of organic compounds known as indolecarboxamides and derivatives. These are compounds containing a carboxamide group attached to an indole.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 3,4-(Methylenedioxy)benzoic acid (1) was dissolved by stirring in dichloromethane (15 ml). To this mixture, DMAP (0.3 mmol) and EDC (1.8 mmol) were added and the mixture was allowed to stir under nitrogen gas at room temperature for 1 h.

Molecular Structure Analysis

The molecular structure of this compound includes a carboxamide group attached to an indole. The average weight of the molecule is 405.5325 and the monoisotopic weight is 405.241627251. The chemical formula of the compound is C25H31N3O2.

Scientific Research Applications

Antipsychotic Potential

Potential Antipsychotic Agents : A study explored the synthesis and antidopaminergic properties of various benzamide derivatives, which are structurally similar to the compound . These compounds, particularly (S)-5-Bromo-2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide and its related compounds, were evaluated for their affinity for the [3H]spiperone binding site and their inhibition of apomorphine-induced behavioral responses. The findings indicate a potent antipsychotic activity with a lower tendency to induce extrapyramidal side effects, suggesting the therapeutic potential of benzamide derivatives in psychiatry (Högberg et al., 1990).

Antimicrobial and Antiviral Activities

Antiviral Activity Against Influenza : Another research focus has been on benzamide-based compounds for their antiviral activities. One study described the synthesis of benzamide-based 5-aminopyrazoles and their derivatives, showing remarkable antiavian influenza virus activity. These findings highlight the potential of benzamide derivatives in developing antiviral agents against specific strains of the influenza virus (Hebishy et al., 2020).

Anti-inflammatory and Antioxidant Properties

Anti-inflammatory and Antioxidant Activities : Benzamide derivatives have also been investigated for their anti-inflammatory and antioxidant properties. A study on 2-Amino-N-(substituted alkyl) benzoxazole-5-carboxamides demonstrated significant anti-inflammatory and antioxidant effects, showcasing the therapeutic potential of benzamide derivatives in treating inflammatory conditions and oxidative stress (Paralapalli et al., 2014).